N-(tert-butyl)-6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide

• IUPAC Name: N-tert-butyl-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-3,4-dihydro-1H-isoquinoline-2-carbothioamide
• InChI: InChI=1S/C23H29N3O5S/c1-23(2,3)24-22(32)25-11-10-15-12-20(29-4)21(30-5)13-18(15)19(25)14-31-17-8-6-16(7-9-17)26(27)28/h6-9,12-13,19H,10-11,14H2,1-5H3,(H,24,32)
• InChI Key: MDWKMHJGZVICHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=S)N1CCC2=CC(=C(C=C2C1COC3=CC=C(C=C3)[N+](=O)[O-])OC)OC
• Molecular Formula: C23H29N3O5S
• Molecular Weight: 459.6 g/mol
• CAS No.: 536699-85-1

Description

N-(tert-butyl)-6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide is a useful research compound. Its molecular formula is C23H29N3O5S and its molecular weight is 459.56. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Applications

Compounds with structural similarities to the specified compound, particularly those containing tert-butyl and methoxy groups, are explored for their antioxidant properties. For instance, the reactions of indolinone nitroxides and phenoxy radicals have been studied for their potential as antioxidants and stabilizers in various contexts, including polymer degradation and stability. Such studies indicate the broader utility of these compounds in enhancing the lifespan of materials by preventing oxidative damage (Carloni et al., 1993).

Material Science and Gas Transport

In material science, compounds with ether, methoxy, and phenoxy functionalities are synthesized to study their gas transport properties. Aromatic polyimides derived from biphenyltetracarboxylic dianhydrides with substitutions similar to the queried compound exhibit remarkable solubility, film-forming capabilities, and gas permeability, indicating their potential in applications such as gas separation technologies (Qiu et al., 2007).

Chemical Synthesis

In chemical synthesis, tert-butoxycarbonylation reagents featuring tert-butyl and isoquinoline structures similar to the target compound have been developed for the protection of amines and alcohols. This demonstrates the utility of such compounds in synthetic organic chemistry for modifying the reactivity and solubility of various substrates, facilitating the synthesis of complex organic molecules (Saito et al., 2006).

Environmental Stability

Research on phenolic antioxidants related to the structural aspects of the queried compound has been conducted to assess their environmental stability, occurrence, and potential impacts. Studies focusing on synthetic phenolic antioxidants in the environment shed light on their fate, bioaccumulation, and the need for monitoring and managing their presence in various ecosystems (Liu & Mabury, 2020).